Cas no 76600-30-1 (6H-Purin-6-one,1,9-dihydro-9-[(1R)-1-[(1S)-1-hydroxyethyl]heptyl]-, rel-)

• Product Name: 6H-Purin-6-one,1,9-dihydro-9-[(1R)-1-[(1S)-1-hydroxyethyl]heptyl]-, rel-
• CAS No: 76600-30-1
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 566156
• PubChem ID: 135474265
• Update Time: 2025-04-19

6H-Purin-6-one,1,9-dihydro-9-[(1R)-1-[(1S)-1-hydroxyethyl]heptyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-9-[(1R)-1-[(1S)-1-hydroxyethyl]heptyl]-, rel-
• 9-[(2S)-2-hydroxynonan-3-yl]-3H-purin-9-ium-6-one
• (R*,S*)-1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
• 6H-Purin-6-one, 1,9-dihydro-9-(1-(1-hydroxyethyl)heptyl)-, (R*,S*)-
• erythro-9-(1-(1-Hydroxyethyl)heptyl)hypoxanthine
• erythro-9-(2-Hydroxy-3-nonyl)-1,9-dihydro-6H-purin-6-one
• erythro-9-(2-Hydroxy-3-nonyl)hypoxanthine
• Nosantina [Spanish]
• Nosantinum
• Nosantinum [Latin]
• Npt 15392
• UNII-NYM432G79C
• NPT-15392
• NYM432G79C
• NOSANTINE [INN]
• Q27285111
• CHEMBL2304038
• 9-[(2R,3S)-2-hydroxynonan-3-yl]-3H-purin-6-one
• Nosantine
• 76600-30-1
• CID 10333790
• Nosantine [INN:BAN]
• Nosantina
• 9-[(2R,3S)-2-HYDROXYNONAN-3-YL]-1H-PURIN-6-ONE

• Inchi： 1S/C14H22N4O2/c1-3-4-5-6-7-11(10(2)19)18-9-17-12-13(18)15-8-16-14(12)20/h8-11,19H,3-7H2,1-2H3,(H,15,16,20)/t10-,11+/m1/s1
• InChI Key： RSMDQPNZAPMDJC-MNOVXSKESA-N
• SMILES： O[C@H](C)[C@H](CCCCCC)N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 277.166451
• Monoisotopic Mass: 277.166451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1
• XLogP3: 2.1

Experimental Properties

• Refractive Index: 1.615

6H-Purin-6-one,1,9-dihydro-9-[(1R)-1-[(1S)-1-hydroxyethyl]heptyl]-, rel- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).